4-butoxy-N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide

• IUPAC Name: 4-butoxy-N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)benzamide
• InChI: InChI=1S/C22H24ClNO4S/c1-3-4-12-28-20-9-6-17(7-10-20)22(25)24(19-11-13-29(26,27)15-19)18-8-5-16(2)21(23)14-18/h5-11,13-14,19H,3-4,12,15H2,1-2H3
• InChI Key: DWMZYDNVHQBHLM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC(=C(C=C3)C)Cl
• Molecular Formula: C22H24ClNO4S
• Molecular Weight: 433.9 g/mol

Description

4-butoxy-N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide is a useful research compound. Its molecular formula is C22H24ClNO4S and its molecular weight is 433.95. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Approaches

Research has explored various synthetic methodologies to produce compounds with potential therapeutic effects. For instance, novel pyrimidines with extended π-conjugated chains were synthesized, showcasing the utility of certain benzamidine derivatives in creating 2,4,6-triarylpyrimidines, which could have implications for drug design and development (Harutyunyan, Panosyan, & Danagulyan, 2020). Similarly, a study on the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) demonstrated the creation of noncrystalline, organo-soluble polyamides with high thermal stability, relevant for materials science (Hsiao, Yang, & Chen, 2000).

Antitumor and Bioactivity Enhancement

A notable study reported the synthesis of N-[2-(1H-Benzoimidazol-2-yl)-phenyl]-4-butoxy-benzamide, highlighting its potential antitumor effect and excellent bioactivities. This compound was synthesized from commercially available materials, indicating its feasibility for further pharmacological evaluation (Bin, 2015).

Anti-Tubercular Activity

Research into the anti-tubercular activity of novel benzamide derivatives has also been conducted. For example, the ultrasound-assisted synthesis of 4-(benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) benzamide showed promising in vitro activity against Mycobacterium tuberculosis. This study underscores the potential of these compounds in the development of new anti-tubercular agents (Nimbalkar, Seijas, Borkute, Damale, Sangshetti, Sarkar, & Nikalje, 2018).

Development of Organo-Soluble Polyamides

The synthesis, characterization, and properties of semifluorinated organo-soluble new aromatic polyamides were investigated, resulting in polyamides with high solubility, good thermal stability, and potential applications in advanced materials technology (Bera, Dasgupta, Chatterjee, Maji, & Banerjee, 2012).